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Compound Focus: 4-Hexen-3-one

CAS No.: 50396-87-7

Cat. No.: S3317472

Get Quote

Chemical Profile Summary

The table below summarizes the core identification and regulatory information for 4-Hexen-3-one.

| Category | Details | | :--- | :--- | | CAS Registry Number | 2497-21-4 [1] [2] [3] | | FEMA Number | 3352

[1] [2] [3] | | JECFA Number | 1125 [1] [2] [3] | | Systematic Name | 4-Hexen-3-one [2] [3] | | Molecular

Formula | C₆H₁₀O [2] [3] [4] | | Molecular Weight | 98.14 g/mol [2] [5] | | Chemical Structure | IUPAC

Name: hex-4-en-3-one [3] SMILES: CCC(=O)C=CC [3] [4] | | Regulatory Status | • FEMA GRAS: Yes,

as a flavoring agent [1] [6]. • CoE Number: 718 [3]. • Use Limits: Council of Europe limits: Foods (1 ppm);

Beverages (1 ppm) [3]. |

Physicochemical & Safety Data

The following table details the quantitative physicochemical properties and safety information crucial for

R&D and handling.

Property Value / Description

Physical
Appearance

Colourless to pale yellow clear liquid [3] [4]

Assay/Purity Available commercially from ≥92% to 98% [2] [3] [4]
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Property Value / Description

Boiling Point 135-137 °C (lit.) [2] [5]

Density 0.858 g/mL at 25 °C (lit.) [2] [5]

Refractive Index 1.43500 to 1.44300 @ 20.00 °C [3]

Flash Point 94 °F (34.44 °C) [2] [3]

LogP (o/w) 1.09 [2] [5] / 1.20 (est) [3]

Odor Profile Pungent, ethereal, spicy, green, tropical, metallic [2] [3]

Taste Profile At 20 ppm: Etherial, whiskey-like, metallic, fruity with tropical nuances [3]

Organoleptic Use
Level

Recommended smelling concentration: ≤1.00% in propylene glycol [3]

GHS Hazard
Codes

GHS02 (Flammable), GHS07 (Warning) [2]

Signal Word Warning [2]

Hazard Statements H226 (Flammable liquid), H302 (Harmful if swallowed), H315-H319 (Causes
skin/eye irritation), H335 (May cause respiratory irritation) [2] [7]

Transport
Classification

UN 1224, Packing Group III, Hazard Class 3 [2]

Applications and Biological Role

4-Hexen-3-one is primarily used as a flavoring agent in food and beverages due to its unique sensory profile

[3] [8]. Its biological roles extend beyond flavoring as it is also identified as a plant metabolite and a

human metabolite, indicating its presence and potential interaction in biological systems [8].

Safety and Handling Workflow
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The following diagram outlines the key safety considerations and handling procedures for 4-Hexen-3-one

based on its GHS classification and physicochemical properties.

Start: Assess
4-Hexen-3-one Hazards

H226: Flammable Liquid
Flash Point: 94°F (34°C)

H302: Harmful if Swallowed H315/H319: Skin/IrritationH335: Respiratory Irritation

P210: Keep away from
heat/sparks/open flames

P301+P312+P330: IF SWALLOWED:
Call poison center/doctor

if feeling unwell

P280: Wear protective gloves/
Eye/face protection

P305+P351+P338: IF IN EYES:
Rinse cautiously with water

for several minutes

Click to download full resolution via product page

Handling procedures for 4-Hexen-3-one based on GHS hazard statements. Always refer to the full SDS

before use.

Practical Considerations for Researchers

Sourcing: The compound is available from multiple global suppliers (e.g., Sigma-Aldrich, BOC
Sciences, Beijing LYS) in quantities ranging from grams to kilograms [2] [3] [9].

Storage: Store sealed in a dry place at room temperature, and keep in a flammables area due to its
low flash point [2] [4].

Use in Formulations: Given its high odor strength and low recommended use level (0.01-1 ppm in
finished products), precise dosing is critical in experimental formulations [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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